N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C23H21N3OS/c1-2-17-10-11-20-21(13-17)28-23(25-20)26(16-19-9-6-12-24-15-19)22(27)14-18-7-4-3-5-8-18/h3-13,15H,2,14,16H2,1H3
• InChI Key: JDKRRBUEZAEJCY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)CC4=CC=CC=C4
• Molecular Formula: C23H21N3OS
• Molecular Weight: 387.5 g/mol
• CAS No.: 894996-89-5

Description

N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide is a useful research compound. Its molecular formula is C23H21N3OS and its molecular weight is 387.5. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Optical Sensors and Medicinal Applications

Heterocyclic compounds, including those with pyrimidine, imidazole, and thiazole units, play a crucial role in the development of optical sensors and have a wide range of medicinal applications. These compounds' ability to form coordination and hydrogen bonds makes them suitable for use as sensing probes, highlighting their potential in diagnostic and therapeutic applications (Jindal & Kaur, 2021).

N-oxide Heterocyclic Molecules in Drug Development

Heterocyclic N-oxide molecules, derived from structures including pyridine, show promise in organic synthesis, catalysis, and drug applications due to their unique functionalities. These compounds have been explored for their potential in metal complexes formation, asymmetric synthesis, and as agents in various medicinal contexts, such as anticancer, antibacterial, and anti-inflammatory treatments (Li et al., 2019).

Advanced Oxidation Processes for Organic Pollutant Degradation

The use of advanced oxidation processes (AOPs) for the degradation of organic pollutants, including pharmaceuticals and persistent organic compounds, has been reviewed extensively. AOPs offer a promising approach to mitigate the environmental impact of recalcitrant organic compounds, which could be related to the chemical properties and potential environmental applications of N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide (Qutob et al., 2022).

Antioxidant Capacity of Heterocyclic Compounds

Heterocyclic compounds, particularly those with benzothiazole and pyridine units, are being investigated for their antioxidant properties. These properties are crucial for various applications, including the mitigation of oxidative stress in biological systems and the preservation of food products. The capacity of these compounds to act as antioxidants suggests potential health-related applications (Ilyasov et al., 2020).

Future Directions

The future directions for the research on “N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide” could involve further investigation of its anti-tubercular activity and cytotoxicity against human cancer cell lines.

Mechanism of Action

Target of Action

Benzothiazole derivatives have been studied for their anti-tubercular activity . They have been discussed against the target DprE1, a crucial enzyme involved in the cell wall biosynthesis of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have shown inhibitory activity against mycobacterium tuberculosis . The interaction of the compound with its target, such as DprE1, leads to the inhibition of the target’s function, which could result in the anti-tubercular activity .

Biochemical Pathways

Given its potential anti-tubercular activity, it may affect the cell wall biosynthesis pathway of mycobacterium tuberculosis by inhibiting the enzyme dpre1 . This inhibition could disrupt the formation of the bacterial cell wall, leading to the bacterium’s death .

Result of Action

Based on the potential anti-tubercular activity of benzothiazole derivatives, the compound’s action could result in the inhibition of mycobacterium tuberculosis growth .